Cas no 318469-48-6 ([5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate)

• Product Name: [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate
• CAS No: 318469-48-6
• MF: C₁₅H₁₄ClF₃N₂O₂S
• MW: 378.797071933746
• CID: 5025316
• Update Time: 2023-08-25

[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate
• (5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl acetate
• SMR000125249
• MLS000539591
• HMS2179M09
• [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate

• Inchi： 1S/C15H14ClF3N2O2S/c1-9(22)23-7-12-13(15(17,18)19)20-21(2)14(12)24-8-10-3-5-11(16)6-4-10/h3-6H,7-8H2,1-2H3
• InChI Key： IZDYFWBPMPIHBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(COC(C)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 3.8
• Topological Polar Surface Area: 69.4